Cas no 25462-68-4 (2,5-dibromo-4-nitroaniline)

• Product Name: 2,5-dibromo-4-nitroaniline
• CAS No: 25462-68-4
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 1422963
• PubChem ID: 11150607
• Update Time: 2025-10-30

2,5-dibromo-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-nitroaniline
• BBL025685
• BEN340
• Benzenamine, 2,5-dibromo-4-nitro-
• 2,5-Dibrom-4-nitranilin
• CTK0J4038
• 2,5-Dibrom-4-nitro-anilin
• STL367720
• SureCN3718211
• 2,5-dibromo-4-nitro-aniline
• 2,5-Dibromo-4-nitrobenzenamine
• SCHEMBL3718211
• KUASSBMCIQLDOH-UHFFFAOYSA-N
• AB9030
• AKOS000447132
• DTXSID90457049
• CS-0170891
• 25462-68-4
• AS-44938
• DB-202499
• A877579
• MFCD14582986
• 2,5-dibromo-4-nitroaniline

• MDL： MFCD14582986
• Inchi： 1S/C6H4Br2N2O2/c7-3-2-6(10(11)12)4(8)1-5(3)9/h1-2H,9H2
• InChI Key： KUASSBMCIQLDOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1[N+](=O)[O-])Br)N

Computed Properties

• Exact Mass: 293.86392
• Monoisotopic Mass: 293.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 2.177±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-181.5 ºC (ethanol )
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 69.16

Additional information on 2,5-dibromo-4-nitroaniline

Recent Advances in the Study of 2,5-Dibromo-4-nitroaniline (CAS: 25462-68-4) and Its Applications in Chemical Biology and Pharmaceutical Research

2,5-Dibromo-4-nitroaniline (CAS: 25462-68-4) is a halogenated nitroaniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromine and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, dyes, and pharmaceuticals. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2,5-dibromo-4-nitroaniline derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. These findings highlight the potential of 2,5-dibromo-4-nitroaniline as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

In the field of anticancer research, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2,5-dibromo-4-nitroaniline-based compounds as potential kinase inhibitors. The researchers focused on targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. One of the synthesized compounds showed promising activity against breast cancer cell lines (MCF-7 and MDA-MB-231), with IC₅₀ values in the low micromolar range. Molecular docking studies revealed that the compound binds effectively to the ATP-binding site of PI3K, suggesting a plausible mechanism of action.

Beyond its pharmaceutical applications, 2,5-dibromo-4-nitroaniline has also been explored in materials science. A recent study in ACS Applied Materials & Interfaces demonstrated its utility as a precursor for the synthesis of organic semiconductors. The bromine and nitro groups facilitate cross-coupling reactions, enabling the construction of conjugated polymers with tunable electronic properties. These materials show potential for use in organic light-emitting diodes (OLEDs) and photovoltaic devices, underscoring the compound's versatility.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2,5-dibromo-4-nitroaniline derivatives. A 2023 review in Chemical Reviews highlighted the need for greener synthetic methodologies to reduce the environmental impact of halogenated compound production. Recent efforts have focused on catalytic bromination and nitroation techniques, which offer improved selectivity and yield compared to traditional methods.

In conclusion, 2,5-dibromo-4-nitroaniline (CAS: 25462-68-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to materials science. Future research should focus on addressing synthetic challenges and expanding its therapeutic potential, particularly in combating antimicrobial resistance and cancer.